Cas no 51991-60-7 (3-(BENZYLOXY)-4,5-DIHYDRO-1,2,4-OXADIAZOL-5-ONE)

• Product Name: 3-(BENZYLOXY)-4,5-DIHYDRO-1,2,4-OXADIAZOL-5-ONE
• CAS No: 51991-60-7
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 4654564
• PubChem ID: 135744191
• Update Time: 2025-06-11

3-(BENZYLOXY)-4,5-DIHYDRO-1,2,4-OXADIAZOL-5-ONE Chemical and Physical Properties

Names and Identifiers

• 3-(BENZYLOXY)-4,5-DIHYDRO-1,2,4-OXADIAZOL-5-ONE

• Inchi： 1S/C9H8N2O3/c12-9-10-8(11-14-9)13-6-7-4-2-1-3-5-7/h1-5H,6H2,(H,10,11,12)
• InChI Key： PHCWDJBEVKIOGO-UHFFFAOYSA-N
• SMILES： O1C(=O)N=C(OCC2=CC=CC=C2)N1

Additional information on 3-(BENZYLOXY)-4,5-DIHYDRO-1,2,4-OXADIAZOL-5-ONE

Recent Advances in the Study of 3-(BENZYLOXY)-4,5-DIHYDRO-1,2,4-OXADIAZOL-5-ONE (CAS: 51991-60-7)

3-(BENZYLOXY)-4,5-DIHYDRO-1,2,4-OXADIAZOL-5-ONE (CAS: 51991-60-7) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as a precursor or intermediate in the synthesis of pharmacologically active molecules.

One of the key areas of research has been the optimization of synthetic routes for 3-(BENZYLOXY)-4,5-DIHYDRO-1,2,4-OXADIAZOL-5-ONE. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel, high-yield synthesis method using benzyl alcohol and nitrile oxides under mild conditions. This method not only improved the efficiency of production but also reduced the environmental impact compared to traditional approaches.

In terms of biological activity, recent investigations have explored the compound's potential as a scaffold for designing enzyme inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 3-(BENZYLOXY)-4,5-DIHYDRO-1,2,4-OXADIAZOL-5-ONE exhibited inhibitory effects against certain proteases involved in inflammatory pathways. These findings suggest its utility in developing anti-inflammatory agents, although further in vivo studies are required to validate these effects.

Another significant development is the application of computational chemistry to predict the binding modes of 3-(BENZYLOXY)-4,5-DIHYDRO-1,2,4-OXADIAZOL-5-ONE derivatives with target proteins. Molecular docking simulations, as described in a 2023 paper in the Journal of Chemical Information and Modeling, revealed that specific modifications to the benzyloxy group could enhance binding affinity to kinase targets, opening new avenues for kinase inhibitor design.

Despite these promising advancements, challenges remain in the practical application of 3-(BENZYLOXY)-4,5-DIHYDRO-1,2,4-OXADIAZOL-5-ONE. Issues such as stability under physiological conditions and selectivity against off-target proteins need to be addressed. Ongoing research is focusing on structural modifications to improve these properties, as highlighted in a recent review in Current Topics in Medicinal Chemistry (2024).

In conclusion, 3-(BENZYLOXY)-4,5-DIHYDRO-1,2,4-OXADIAZOL-5-ONE (CAS: 51991-60-7) continues to be a compound of interest in chemical biology and drug discovery. Its versatile chemistry and potential biological activities make it a valuable scaffold for further exploration. Future research should prioritize the translation of in vitro findings to in vivo models and the development of optimized derivatives with enhanced pharmacological profiles.